Cas no 1620012-51-2 (Tert-butyl N-[(3S,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate)

• Product Name: Tert-butyl N-[(3S,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate
• CAS No: 1620012-51-2
• MF: C₁₁H₁₉F₃N₂O₂
• MW: 268.275973558426
• MDL: MFCD29925493
• CID: 4609376
• PubChem ID: 73977851
• Update Time: 2024-11-06

Tert-butyl N-[(3S,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(3S,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate
• cis-3-(Boc-amino)-5-(trifluoromethyl)piperidine
• TERT-BUTYL ((3R,5S)-5-(TRIFLUOROMETHYL)PIPERIDIN-3-YL)CARBAMATE
• AMY35601
• SB20238
• SB20240
• (3S,5R)-3-(Boc-amino)-5-(trifluoromethyl)piperidine
• cis-tert-butyl [5-(trifluoromethyl)piperidin-3-yl]carbamate
• cis-tert-butyl[5-(trifluoromethyl)piperidin-3-yl]carbamate
• cis-(+/-)-tert-butyl 5-(
• SCHEMBL15873107
• AS-54031
• CS-0047992
• tert-butyl [(3S,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate
• P17421
• 1187055-62-4
• AKOS028110127
• 1620012-51-2
• t-Butyl N-[(3S,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate
• cis-(+/-)-tert-butyl 5-(trifluoromethyl)piperidin-3-ylcarbamate
• tert-butylN-[(3S,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate
• MFCD29925493
• Carbamic acid, N-[(3S,5R)-5-(trifluoromethyl)-3-piperidinyl]-, 1,1-dimethylethyl ester
• Tert-butyl N-[(3S,5R)-5-(trifluoromethyl)piperidin-3-yl]carbamate

• MDL： MFCD29925493
• Inchi： 1S/C11H19F3N2O2/c1-10(2,3)18-9(17)16-8-4-7(5-15-6-8)11(12,13)14/h7-8,15H,4-6H2,1-3H3,(H,16,17)/t7-,8+/m1/s1
• InChI Key： CUNVTZVWJLBPQS-SFYZADRCSA-N
• SMILES： FC([C@H]1CNC[C@H](C1)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 268.13986234 g/mol
• Monoisotopic Mass: 268.13986234 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.4
• Molecular Weight: 268.28